Cas no 1207031-19-3 (2,4-dimethyl-N-{4-(6-methylpyridazin-3-yl)aminophenyl}-1,3-thiazole-5-carboxamide)

2,4-Dimethyl-N-{4-(6-methylpyridazin-3-yl)aminophenyl}-1,3-thiazole-5-carboxamide is a heterocyclic compound featuring a thiazole core linked to a pyridazine moiety via an aminophenyl bridge. This structure confers potential utility in medicinal chemistry, particularly as a kinase inhibitor or bioactive scaffold due to its dual heterocyclic systems. The presence of methyl groups at the 2- and 4-positions of the thiazole ring may enhance metabolic stability, while the carboxamide functionality offers hydrogen-bonding capacity for target interaction. Its synthetic versatility allows for further derivatization, making it a candidate for structure-activity relationship studies. The compound’s balanced lipophilicity and planar architecture suggest suitability for small-molecule drug discovery applications.
2,4-dimethyl-N-{4-(6-methylpyridazin-3-yl)aminophenyl}-1,3-thiazole-5-carboxamide structure
1207031-19-3 structure
Product Name:2,4-dimethyl-N-{4-(6-methylpyridazin-3-yl)aminophenyl}-1,3-thiazole-5-carboxamide
CAS No:1207031-19-3
MF:C17H17N5OS
MW:339.414781332016
CID:6434875
PubChem ID:45502523
Update Time:2025-08-05

2,4-dimethyl-N-{4-(6-methylpyridazin-3-yl)aminophenyl}-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2,4-dimethyl-N-{4-(6-methylpyridazin-3-yl)aminophenyl}-1,3-thiazole-5-carboxamide
    • 2,4-dimethyl-N-[4-[(6-methylpyridazin-3-yl)amino]phenyl]-1,3-thiazole-5-carboxamide
    • 5-Thiazolecarboxamide, 2,4-dimethyl-N-[4-[(6-methyl-3-pyridazinyl)amino]phenyl]-
    • VU0648664-2
    • VU0648664-1
    • F5600-0208
    • 2,4-dimethyl-N-{4-[(6-methylpyridazin-3-yl)amino]phenyl}-1,3-thiazole-5-carboxamide
    • AKOS024515292
    • 1207031-19-3
    • 2,4-dimethyl-N-(4-((6-methylpyridazin-3-yl)amino)phenyl)thiazole-5-carboxamide
    • Inchi: 1S/C17H17N5OS/c1-10-4-9-15(22-21-10)19-13-5-7-14(8-6-13)20-17(23)16-11(2)18-12(3)24-16/h4-9H,1-3H3,(H,19,22)(H,20,23)
    • InChI Key: XUWHOELIODICOA-UHFFFAOYSA-N
    • SMILES: S1C(C(NC2=CC=C(NC3=NN=C(C)C=C3)C=C2)=O)=C(C)N=C1C

Computed Properties

  • Exact Mass: 339.11538136g/mol
  • Monoisotopic Mass: 339.11538136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 108Ų

2,4-dimethyl-N-{4-(6-methylpyridazin-3-yl)aminophenyl}-1,3-thiazole-5-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5600-0208-2μmol
2,4-dimethyl-N-{4-[(6-methylpyridazin-3-yl)amino]phenyl}-1,3-thiazole-5-carboxamide
1207031-19-3
2μmol
$57.0 2023-09-09
Life Chemicals
F5600-0208-5μmol
2,4-dimethyl-N-{4-[(6-methylpyridazin-3-yl)amino]phenyl}-1,3-thiazole-5-carboxamide
1207031-19-3
5μmol
$63.0 2023-09-09
Life Chemicals
F5600-0208-10μmol
2,4-dimethyl-N-{4-[(6-methylpyridazin-3-yl)amino]phenyl}-1,3-thiazole-5-carboxamide
1207031-19-3
10μmol
$69.0 2023-09-09
Life Chemicals
F5600-0208-20μmol
2,4-dimethyl-N-{4-[(6-methylpyridazin-3-yl)amino]phenyl}-1,3-thiazole-5-carboxamide
1207031-19-3
20μmol
$79.0 2023-09-09
Life Chemicals
F5600-0208-1mg
2,4-dimethyl-N-{4-[(6-methylpyridazin-3-yl)amino]phenyl}-1,3-thiazole-5-carboxamide
1207031-19-3
1mg
$54.0 2023-09-09
Life Chemicals
F5600-0208-2mg
2,4-dimethyl-N-{4-[(6-methylpyridazin-3-yl)amino]phenyl}-1,3-thiazole-5-carboxamide
1207031-19-3
2mg
$59.0 2023-09-09
Life Chemicals
F5600-0208-3mg
2,4-dimethyl-N-{4-[(6-methylpyridazin-3-yl)amino]phenyl}-1,3-thiazole-5-carboxamide
1207031-19-3
3mg
$63.0 2023-09-09
Life Chemicals
F5600-0208-4mg
2,4-dimethyl-N-{4-[(6-methylpyridazin-3-yl)amino]phenyl}-1,3-thiazole-5-carboxamide
1207031-19-3
4mg
$66.0 2023-09-09
Life Chemicals
F5600-0208-5mg
2,4-dimethyl-N-{4-[(6-methylpyridazin-3-yl)amino]phenyl}-1,3-thiazole-5-carboxamide
1207031-19-3
5mg
$69.0 2023-09-09
Life Chemicals
F5600-0208-10mg
2,4-dimethyl-N-{4-[(6-methylpyridazin-3-yl)amino]phenyl}-1,3-thiazole-5-carboxamide
1207031-19-3
10mg
$79.0 2023-09-09

Additional information on 2,4-dimethyl-N-{4-(6-methylpyridazin-3-yl)aminophenyl}-1,3-thiazole-5-carboxamide

Research Brief on 2,4-dimethyl-N-{4-(6-methylpyridazin-3-yl)aminophenyl}-1,3-thiazole-5-carboxamide (CAS: 1207031-19-3)

In recent years, the compound 2,4-dimethyl-N-{4-(6-methylpyridazin-3-yl)aminophenyl}-1,3-thiazole-5-carboxamide (CAS: 1207031-19-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This thiazole-carboxamide derivative has shown promising potential as a therapeutic agent, particularly in the context of kinase inhibition and cancer treatment. The following research brief synthesizes the latest findings related to this compound, focusing on its molecular mechanisms, pharmacological properties, and clinical relevance.

The primary interest in 2,4-dimethyl-N-{4-(6-methylpyridazin-3-yl)aminophenyl}-1,3-thiazole-5-carboxamide stems from its role as a selective kinase inhibitor. Recent studies have demonstrated its efficacy in targeting specific kinases involved in cell proliferation and survival pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its potent inhibitory activity against the fibroblast growth factor receptor (FGFR) family, which is often dysregulated in various cancers. The compound's unique structural features, including the thiazole and pyridazine moieties, contribute to its high binding affinity and selectivity.

Pharmacokinetic studies have further elucidated the compound's favorable drug-like properties. Preclinical evaluations in rodent models revealed good oral bioavailability and a manageable safety profile, with minimal off-target effects. These findings position 2,4-dimethyl-N-{4-(6-methylpyridazin-3-yl)aminophenyl}-1,3-thiazole-5-carboxamide as a viable candidate for further development. However, challenges such as metabolic stability and potential drug-drug interactions remain areas of ongoing investigation.

In addition to its anticancer potential, recent research has explored the compound's applications in other therapeutic areas. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its activity against inflammatory kinases, suggesting potential utility in autoimmune diseases. The versatility of this molecule underscores its importance in drug discovery pipelines, warranting continued exploration of its structure-activity relationships (SAR) and optimization.

In conclusion, 2,4-dimethyl-N-{4-(6-methylpyridazin-3-yl)aminophenyl}-1,3-thiazole-5-carboxamide (CAS: 1207031-19-3) represents a promising scaffold for the development of novel kinase inhibitors. Its multifaceted pharmacological profile and robust preclinical data highlight its translational potential. Future research should focus on advancing this compound through clinical trials and addressing remaining pharmacokinetic challenges to fully realize its therapeutic benefits.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.